Cas no 212515-76-9 (Benzoic acid, 4-(3,5-dimethyl-4-isoxazolyl)-)

• Product Name: Benzoic acid, 4-(3,5-dimethyl-4-isoxazolyl)-
• CAS No: 212515-76-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD12026348
• CID: 1399664
• PubChem ID: 15354516
• Update Time: 2025-04-20

Benzoic acid, 4-(3,5-dimethyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3,5-dimethyl-4-isoxazolyl)-
• 4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoic acid
• DTXSID00571907
• 4-(3,5-Dimethylisoxazol-4-yl)benzoicacid
• CS-0328329
• 4-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid
• AKOS026675845
• TS-03110
• DB-152485
• G66236
• SCHEMBL4774340
• 4-(3,5-Dimethylisoxazol-4-yl)benzoic acid
• 212515-76-9
• MFCD12026348
• 4-(3,5-Dimethyl-4-isoxazolyl)benzoic acid

• MDL： MFCD12026348
• Inchi： 1S/C12H11NO3/c1-7-11(8(2)16-13-7)9-3-5-10(6-4-9)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： GDLMOSFOLPYNIR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids